Cas no 99474-02-9 (1-(4-bromophenyl)heptan-1-one)
1-(4-bromophenyl)heptan-1-one structure
Product Name:1-(4-bromophenyl)heptan-1-one
CAS No:99474-02-9
MF:C13H17BrO
MW:269.177483320236
MDL:MFCD00276567
CID:91173
PubChem ID:2775719
Update Time:2025-09-22
1-(4-bromophenyl)heptan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 4'-Bromoheptanophenone
- 1-(4-bromophenyl)heptan-1-one
- 2,3,4,5,6-PENTAFLUOROBENZHYDROL
- 1-(4-bromo-phenyl)-heptan-1-one
- 1-(4-Brom-phenyl)-heptan-1-on
- 1-bromo-4-heptanoylbenzene
- HMS548I05
- MFCD00276567
- F21440
- FT-0605665
- CDS1_000181
- 1-Bromo-4-n-heptanoylbenzene
- AS-58929
- SCHEMBL7789291
- DivK1c_001221
- AKOS009156426
- CCG-233187
- CS-0321589
- ZDA47402
- Maybridge1_002469
- 4-Bromoheptanophenone
- 99474-02-9
- DTXSID30379670
-
- MDL： MFCD00276567
- Inchi： 1S/C13H17BrO/c1-2-3-4-5-6-13(15)11-7-9-12(14)10-8-11/h7-10H,2-6H2,1H3
- InChI Key： LDVBFPQTLJKTLV-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)C(CCCCCC)=O
Computed Properties
- Exact Mass: 268.04600
- Monoisotopic Mass: 268.046278
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 4.7
- Topological Polar Surface Area: 17.1
Experimental Properties
- Color/Form: solid
- Density: 1.225
- Melting Point: 59-60°C
- Boiling Point: 337.1°Cat760mmHg
- Flash Point: 36.4°C
- Refractive Index: 1.523
- PSA: 17.07000
- LogP: 4.60220
- Solubility: Not determined
1-(4-bromophenyl)heptan-1-one Security Information
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36/37/39
- Risk Phrases：R36/37/38
1-(4-bromophenyl)heptan-1-one Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
1-(4-bromophenyl)heptan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | A19252-1g |
4'-Bromoheptanophenone, 97% |
99474-02-9 | 97% | 1g |
￥268.00 | 2023-03-02 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | A19252-5g |
4'-Bromoheptanophenone, 97% |
99474-02-9 | 97% | 5g |
￥1042.00 | 2023-03-02 | |
| AstaTech | F21440-0.25/G |
4'-BROMOHEPTANOPHENONE |
99474-02-9 | 98% | 0.25g |
$132 | 2023-09-19 | |
| AstaTech | F21440-1/G |
4'-BROMOHEPTANOPHENONE |
99474-02-9 | 98% | 1g |
$330 | 2023-09-19 | |
| AstaTech | F21440-5/G |
4'-BROMOHEPTANOPHENONE |
99474-02-9 | 98% | 5g |
$990 | 2023-09-19 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B959943-1g |
1-Bromo-4-heptanoylbenzene |
99474-02-9 | 98% | 1g |
￥427.50 | 2023-02-28 | |
| AN HUI ZE SHENG Technology Co., Ltd. | A19252-1g |
4'-Bromoheptanophenone,97% |
99474-02-9 | 97% | 1g |
￥268.00 | 2023-09-15 | |
| AN HUI ZE SHENG Technology Co., Ltd. | A19252-5g |
4'-Bromoheptanophenone,97% |
99474-02-9 | 97% | 5g |
￥1042.00 | 2023-09-15 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD57492-1g |
1-(4-Bromophenyl)heptan-1-one |
99474-02-9 | 97% | 1g |
￥2240.0 | 2024-04-17 | |
| Ambeed | A356559-1g |
1-(4-Bromophenyl)heptan-1-one |
99474-02-9 | 97% | 1g |
$429.0 | 2025-04-14 |
1-(4-bromophenyl)heptan-1-one Related Literature
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
99474-02-9 (1-(4-bromophenyl)heptan-1-one) Related Products
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